10.1039/B618984A | The synthesis of chromenes, chromanes, coumarins and related heterocycles via tandem reactions of salicylic aldehydes or salicylic imines with α,β-unsaturated compounds

The synthesis of chromenes, chromanes, coumarins and related heterocycles via tandem reactions of salicylic aldehydes or salicylic imines with α,β-unsaturated compounds

Organic & Biomolecular Chemistry Pub Date: 2007-03-28 DOI: 10.1039/B618984A

Abstract

The tandem reactions of salicylic aldehydes or salicylic imines with α,β-unsaturated compounds have only been studied systematically in recent years. These tandem reactions provide an easy access to a variety of heterocycles, such as chromanes, chromenes, coumarins and tetrahydroxanthenones, many of which are synthetic useful intermediates.

Share View Original Text

Recommended Literature

[1] Atomistic insights into the nanohelix of hydrogenated graphene: formation, characterization and application Liuyang Zhang,Xianqiao WangPhys. Chem. Chem. Phys., 2014,16, 2981-2988 10.1039/C3CP53978D
[2] Camptothecin-Carrying Cobalt-Doped Copper Sulfide Nanoparticles ArchanaSumohanPillai,AleyammaAlexander,VarnithaManikantan,GovindarajSriVaralakshmi,BoseAllbenAkash,IsraelV.M.V.Enoch 10.1007/s10876-023-02441-8
[3] Characterization and optimization of slanted well designs for microfluidic mixing under electroosmotic flow Timothy J. Johnson,Laurie E. LocascioLab Chip, 2002,2, 135-140 10.1039/B202631G
[4] Carbon nanomaterial scaffold films with conductivity at micro and sub-micron levels Aida Martín,Luis Vázquez,Alberto EscarpaJ. Mater. Chem. A, 2016,4, 13142-13147 10.1039/C6TA04870F
[5] Blue-emitting and amphibious metal (Cu, Ni, Pt, Pd) nanodots prepared within supramolecular polymeric micelles for cellular imaging applications† Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei LiuRSC Adv., 2016,6, 59497-59501 10.1039/C6RA06116H
[6] Centrifugo-pneumatic sedimentation, re-suspension and transport of microparticles† Y. Zhao,F. Schwemmer,S. ZehnleLab Chip, 2015,15, 4133-4137 10.1039/C5LC00508F
[7] Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide† Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng WangOrg. Biomol. Chem., 2010,8, 1399-1405 10.1039/B924272D
[8] BPTI folding revisited: switching a disulfide into methylene thioacetal reveals a previously hidden path† Reem Mousa,Shifra Lansky,Gil Shoham,Norman MetanisChem. Sci., 2018,9, 4814-4820 10.1039/C8SC01110A
[9] Batch and flow determination of uranium (VI) by adsorptive stripping voltammetry on mercury-film electrodes Analyst, 1994,119, 279-285 10.1039/AN9941900279
[10] Boosting the photovoltaic thermal stability of fullerene bulk heterojunction solar cells through charge transfer interactions† Carr Hoi Yi Ho,Huanyang Cao,Yong Lu,Tsz-Ki Lau,Sin Hang Cheung,Ho-Wa Li,Hang Yin,Ka Lok Chiu,Lik-Kuen Ma,Yuanhang Cheng,Sai-Wing Tsang,Xinhui Lu,Shu Kong So,Beng S. OngJ. Mater. Chem. A, 2017,5, 23662-23670 10.1039/C7TA06530B

Journal Name：Organic & Biomolecular Chemistry

research_products

1,2,3,4-tetrahydroisoquinoline-8-carbaldehyde

CAS no.: 2101452-87-1
1-(Oxetan-3-yl)-1,4-diazepane dihydrochloride

CAS no.: 2256060-33-8
1,4-Cyclohexanediol (Cis/Trans Mixture)

CAS no.: 556-48-9
4-Isobutoxy-piperidine Hydrochloride

CAS no.: 903891-79-2
N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-3,4-dimethoxybenzene-1-sulfonamide

CAS no.: 954634-61-8
1-benzyl-1,4-diazaspiro[5.5]undecane

CAS no.: 1342502-29-7
N-1-(2-hydroxyethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-ylfuran-2-carboxamide

CAS no.: 1219902-10-9
2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)nicotinic acid

CAS no.: 1261952-24-2
3,5-Bis(methylsulfonyl)benzenesulfonyl Chloride

CAS no.: 849035-99-0
1,3-Propanediamine,N1,N1-dimethyl-N3-(1-nitro-9-acridinyl)-

CAS no.: 4533-39-5